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Compound of Interest

Compound Name: 1,2-Dimyristoyl-sn-glycerol

Cat. No.: B053044

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dimyristoyl-sn-glycerol (DMG) is a saturated diacylglycerol (DAG) that serves as a lipid
second messenger. While it is considered a weak activator, it plays a role in the activation of
Protein Kinase C (PKC), a crucial family of serine/threonine kinases involved in a myriad of
cellular signaling pathways.[1][2] The proper preparation of DMG stock solutions is critical for
ensuring experimental reproducibility and obtaining reliable results in cell-based assays and in
vitro kinase assays. This document provides detailed protocols for the preparation, storage,
and use of DMG stock solutions, along with relevant technical data and a depiction of its
signaling pathway.

Data Presentation
Physicochemical Properties of 1,2-Dimyristoyl-sn-
glycerol
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Property Value Reference
Molecular Formula C31H600s5 [1]

Formula Weight 512.8 g/mol [1]
Appearance Crystalline solid

Purity =298% [1]

Storage (Solid) -20°C

Stability (Solid) > 4 years at -20°C

Solubility of 1,2-Dimyristoyl-sn-glycerol

Solvent Solubility Reference
Dimethylformamide (DMF) 20 mg/mL [1]
Dimethyl sulfoxide (DMSO) 7 mg/mL [1]
Ethanol 30 mg/mL [1]

Phosphate-Buffered Saline

0.25 mg/mL [1]
(PBS, pH 7.2)

Recommended Storage Conditions for Stock Solutions

Storage Temperature Duration Reference
-80°C Up to 6 months [2]
-20°C Up to 1 month [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 1,2-Dimyristoyl-sn-
glycerol Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DMG in high-quality,
anhydrous dimethyl sulfoxide (DMSO).
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Materials:

1,2-Dimyristoyl-sn-glycerol (solid)
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Vortex mixer

Water bath (optional)

Procedure:

Equilibrate Reagents: Allow the vial of solid 1,2-Dimyristoyl-sn-glycerol and the anhydrous
DMSO to warm to room temperature before opening to prevent moisture condensation.

Weigh DMG: In a sterile microcentrifuge tube, weigh out the required amount of DMG. For a
1 mL 10 mM stock solution, this would be 5.128 mg (Molecular Weight = 512.8 g/mol ).

Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the tube containing
the DMG. For a 1 mL stock, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate
dissolution. Due to the lipophilic nature of DMG, gentle warming in a 37°C water bath for 5-
10 minutes may be necessary to ensure the solid is completely dissolved. Visually inspect
the solution to ensure there are no visible particles.

Aliquoting: Once completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles
which can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the dilution of the DMG stock solution into cell culture medium for use in
cellular experiments.

Materials:

e 10 mM 1,2-Dimyristoyl-sn-glycerol stock solution in DMSO
e Pre-warmed, serum-free or complete cell culture medium
 Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM DMG stock solution at room
temperature.

e Prepare Dilution: To minimize precipitation, it is recommended to add the small volume of the
DMG stock solution to a larger volume of pre-warmed cell culture medium while gently
vortexing or swirling. For example, to prepare a 10 uM working solution in 1 mL of medium,
add 1 pL of the 10 mM stock solution to 999 uL of medium.

o Immediate Use: Use the freshly prepared working solution immediately. Do not store cell
culture medium containing DMG for extended periods as it can lead to precipitation and
degradation.

e Vehicle Control: It is essential to include a vehicle control in your experiments. This should
be the same concentration of DMSO as used in the highest concentration of your DMG
treatment. Typically, the final DMSO concentration should be kept below 0.5% to avoid
solvent-induced cellular toxicity.

Mandatory Visualizations
Signaling Pathway of Exogenous 1,2-Dimyristoyl-sn-
glycerol

Caption: Exogenous DMG activates Protein Kinase C at the plasma membrane.
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Experimental Workflow for Preparing DMG Stock
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Click to download full resolution via product page

Caption: Workflow for preparing 1,2-Dimyristoyl-sn-glycerol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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